N-(4-chlorobenzyl)-2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N'-[(E)-(4-methoxyphenyl)methylideneamino]oxamide
• InChI: InChI=1S/C17H16ClN3O3/c1-24-15-8-4-13(5-9-15)11-20-21-17(23)16(22)19-10-12-2-6-14(18)7-3-12/h2-9,11H,10H2,1H3,(H,19,22)(H,21,23)/b20-11+
• InChI Key: DSDOXMOZOHYICO-RGVLZGJSSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NNC(=O)C(=O)NCC2=CC=C(C=C2)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/NC(=O)C(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C17H16ClN3O3
• Molecular Weight: 345.8 g/mol

Description

N-(4-chlorobenzyl)-2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoacetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is a hydrazone derivative that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoacetamide is not fully understood. However, it is believed to act by inhibiting specific enzymes and pathways involved in the growth and proliferation of cancer cells. It has also been found to activate specific receptors involved in glucose metabolism and inflammation.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoacetamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of specific enzymes involved in cancer cell growth and proliferation. It has also been found to activate specific receptors involved in glucose metabolism and inflammation. In addition, it has been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

N-(4-chlorobenzyl)-2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoacetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify. It has also shown promising results in various studies. However, its limitations include its low solubility in water and some organic solvents. It also requires further studies to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for the study of N-(4-chlorobenzyl)-2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoacetamide. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications. It can also be studied for its potential use in combination therapy with other drugs. In addition, its structure can be modified to improve its solubility and potency. Finally, it can be studied for its potential use in other diseases such as neurodegenerative disorders and cardiovascular diseases.
Conclusion:
In conclusion, N-(4-chlorobenzyl)-2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoacetamide is a chemical compound that has shown promising results in various scientific studies. Its potential therapeutic applications in cancer treatment, diabetes, and inflammation make it a subject of interest for further research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential in improving human health.

Scientific Research Applications

N-(4-chlorobenzyl)-2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoacetamide has been studied for its potential therapeutic applications in cancer treatment, diabetes, and inflammation. It has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory and anti-diabetic properties.